Cas no 115152-70-0 (Thiazole,2,5-dihydro-4,5-dimethyl-2-(1-methylethyl)-, trans- (9CI))

• Product Name: Thiazole,2,5-dihydro-4,5-dimethyl-2-(1-methylethyl)-, trans- (9CI)
• CAS No: 115152-70-0
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 130649
• Update Time: 2024-01-24

Thiazole,2,5-dihydro-4,5-dimethyl-2-(1-methylethyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazole,2,5-dihydro-4,5-dimethyl-2-(1-methylethyl)-, trans- (9CI)
• (2R,5R)-2-Isopropyl-4,5-dimethyl-2,5-dihydro-1,3-thiazole
• Thiazole, 2,5-dihydro-4,5-dimethyl-2-(1-methylethyl)-, trans- (9CI)

• Inchi： 1S/C8H15NS/c1-5(2)8-9-6(3)7(4)10-8/h5,7-8H,1-4H3/t7-,8-/m1/s1
• InChI Key： FVCWUBASYJVIEJ-HTQZYQBOSA-N
• SMILES： S1[C@H](C)C(C)=N[C@H]1C(C)C

Computed Properties

• Exact Mass: 157.09265
• Monoisotopic Mass: 157.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.7A^2

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 213.4±33.0 °C(Predicted)
• PSA: 12.36
• pka: 6.84±0.60(Predicted)